ethyl 4-(3-fluorobenzyl)-1-[(2-methyl-1,3-thiazol-5-yl)methyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(3-fluorophenyl)methyl]-1-[(2-methyl-1,3-thiazol-5-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H25FN2O2S/c1-3-25-19(24)20(12-16-5-4-6-17(21)11-16)7-9-23(10-8-20)14-18-13-22-15(2)26-18/h4-6,11,13H,3,7-10,12,14H2,1-2H3
• InChI Key: NAVBUCFMLOIHDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CN=C(S2)C)CC3=CC(=CC=C3)F
• Molecular Formula: C20H25FN2O2S
• Molecular Weight: 376.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including Knoevenagel condensation reactions and the use of spectroscopic and X-ray diffraction techniques for characterization (Kumar et al., 2016). These methodologies provide a framework for synthesizing and confirming the structure of complex molecules like the one .

Molecular Structure Analysis

Single Crystal X-ray Diffraction (SC-XRD) technique and Density Functional Theory (DFT) studies are vital for understanding the optimized geometry, molecular orbitals, and non-linear optical properties of such compounds (Haroon et al., 2019). These studies facilitate the exploration of charge transfer capabilities and involvement in chemical activities.

Chemical Reactions and Properties

Chemical reactions involving the compound, such as Knoevenagel condensation and reductive alkylation, provide insight into its reactive nature and potential for further chemical modifications. The compound's ability to engage in various chemical activities is attributed to its charge transfer capabilities and the presence of functional groups that facilitate reactions (Kumar et al., 2016).

Physical Properties Analysis

The physical properties, including thermal stability and crystalline behavior, are determined through techniques such as Thermal Gravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Single Crystal X-ray Diffraction (SC-XRD) (Govindhan et al., 2017). These analyses offer a comprehensive understanding of the stability and structural integrity of the compound under various conditions.

Chemical Properties Analysis

The chemical properties, including reactivity and potential for interaction with biological systems, can be inferred from spectroscopic characterization and crystallographic analysis. Studies utilizing IR, NMR, and mass spectrometry, alongside X-ray diffraction, highlight the compound's chemical behavior and interactions at the molecular level (Faizi et al., 2016).

Scientific Research Applications

Antituberculosis Activity

A series of analogues designed by molecular hybridization, including ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, were synthesized and evaluated for their antituberculosis activity. Among them, a compound closely related to the specified chemical structure exhibited promising activity against Mycobacterium tuberculosis, with significant inhibition of DNA gyrase and non-cytotoxicity at evaluated concentrations (V. U. Jeankumar et al., 2013).

Antimicrobial and Antifungal Activities

Another study focused on synthesizing piperidine substituted benzothiazole derivatives, including a process where ethyl 2-aminobenzo[d]thiazole-6-carboxylate was reacted with piperidine. These synthesized compounds demonstrated notable antibacterial and antifungal activities, showcasing the potential of such derivatives in treating microbial infections (S. Shafi et al., 2021).

Anticancer Properties

Compounds with structural similarities were evaluated for their potential anticancer properties. For instance, ethyl 9-(2-fluorobenzyl)-1-phenyl-9H-pyrido[3,4-b]indole-3-carboxylate, derived from L-tryptophan, showed significant anticancer activity against human chronic myelogenous leukaemia cell lines. This highlights the compound's potential as a basis for developing new anticancer agents (M. Mohideen et al., 2017).

Synthesis and Characterization for Pharmaceutical Applications

The synthesis and characterization of related compounds have been extensively studied, with findings indicating diverse pharmaceutical applications based on their biological activities. Studies include the development of novel synthesis methods, structural analysis, and evaluation of biological activities, which contribute to understanding these compounds' potential in drug development (Mark A. Honey et al., 2012).